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Compound of Interest
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Cat. No.: B153921 Get Quote

Abstract: This technical guide provides an in-depth analysis of the spectroscopic properties of

aqueous sodium chromate (Na₂CrO₄) solutions. It is intended for researchers, scientists, and

professionals in drug development who utilize spectroscopic techniques for the characterization

and quantification of chromate-containing compounds. This document covers the core

principles of UV-Visible, fluorescence, and Raman spectroscopy as they apply to sodium
chromate, with a particular focus on the influence of pH on its spectral behavior. Detailed

experimental protocols, quantitative data summaries, and workflow diagrams are provided to

facilitate practical application and understanding.

Fundamental Principles: The Chromate-Dichromate
Equilibrium
The spectroscopic properties of sodium chromate in aqueous solutions are fundamentally

governed by a pH-dependent equilibrium between the yellow chromate ion (CrO₄²⁻) and the

orange dichromate ion (Cr₂O₇²⁻). In alkaline or neutral solutions, the tetrahedral chromate ion

is the predominant species. As the pH becomes more acidic, two chromate ions condense to

form the dichromate ion and a molecule of water.[1][2]

This equilibrium is described by the following chemical equation:

2 CrO₄²⁻(aq) + 2 H⁺(aq) ⇌ Cr₂O₇²⁻(aq) + H₂O(l)
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This reversible reaction is critical to understanding the changes observed in UV-Visible

absorption spectra, as each ionic species possesses distinct absorption characteristics.[3]
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Solution pH

Dominant Chromium(VI) Species

Acidic Conditions (pH < 6.4)

Dichromate (Cr₂O₇²⁻)
Orange

+ 2H⁺

Alkaline Conditions (pH > 6.4)

Chromate (CrO₄²⁻)
Yellow

- 2H⁺ (Base)

Addition of Base Addition of Acid
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1. Prepare Standards & Sample
(Adjust pH consistently)

2. Set Spectrophotometer λ
(e.g., 372 nm for pH > 6.4)

3. Measure Blank
(pH-adjusted DI water)

4. Measure Absorbance
of Standard Solutions

5. Generate Calibration Curve
(Absorbance vs. Concentration)

7. Determine Concentration
from Calibration Curve

6. Measure Absorbance
of Unknown Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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